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Compound of Interest

Compound Name: Risperidone-D6

Cat. No.: B1488236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical applications of Risperidone-D6. Risperidone-D6 is the deuterated analog of

Risperidone, an atypical antipsychotic medication.[1][2] It serves as an essential internal

standard for the quantitative analysis of Risperidone in biological matrices and pharmaceutical

formulations, ensuring accuracy and precision in bioanalytical and pharmacokinetic studies.[3]

[4]

Core Chemical Properties
Risperidone-D6 shares a foundational structure with Risperidone but is distinguished by the

substitution of six hydrogen atoms with deuterium. This isotopic labeling results in a higher

molecular weight without significantly altering its chemical behavior, making it an ideal internal

standard for mass spectrometry-based assays.[3]
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Property Value Reference

Chemical Name

3-(2-(4-(6-

Fluorobenzo[d]isoxazol-3-yl-7-

d)piperidin-1-yl)ethyl)-2-

(methyl-d3)-6,7,8,9-tetrahydro-

4H-pyrido[1,2-a]pyrimidin-4-

one-9,9-d2

[4][5]

IUPAC Name

9,9-dideuterio-3-[2-[4-(7-

deuterio-6-fluoro-1,2-

benzoxazol-3-yl)piperidin-1-

yl]ethyl]-2-

(trideuteriomethyl)-7,8-dihydro-

6H-pyrido[1,2-a]pyrimidin-4-

one

[6]

CAS Number 1225444-65-4 [3][5][6]

Molecular Formula C₂₃H₂₁D₆FN₄O₂ [7][8][9]

Molecular Weight 416.52 g/mol [7][9]

Appearance White to slightly beige powder [10]

Solubility

Practically insoluble in water;

freely soluble in methylene

chloride; soluble in methanol

and 0.1 N HCl.

[10][11]

Chemical Structure
The molecular structure of Risperidone-D6 is identical to that of Risperidone, with the specific

placement of six deuterium atoms. These substitutions are located on the methyl group, the

pyrido[1,2-a]pyrimidin-4-one ring, and the benzoxazole ring.[5][6] This strategic placement

minimizes the potential for isotopic exchange during analytical procedures.
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Risperidone-D6 Structure

Deuteration Sites

Trideuteriomethyl group (-CD3) Dideuterio on Pyrido-pyrimidine ring (C9-D2) Deuterio on Benzoxazole ring (C7-D)

Click to download full resolution via product page

Caption: Chemical structure of Risperidone-D6 with key deuteration sites highlighted.

Experimental Protocols and Analytical Applications
Risperidone-D6 is primarily utilized as an internal standard in chromatographic and mass

spectrometric methods for the quantification of Risperidone and its active metabolite, 9-

hydroxyrisperidone.[12][13] The use of a stable isotope-labeled standard like Risperidone-D6
is the gold standard for correcting variations in sample preparation and instrument response.[3]

Quantitative Analysis by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is a highly sensitive and selective technique for determining the concentrations of

Risperidone and its metabolites in biological fluids such as plasma and serum.[12][14]
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Methodology:

Sample Preparation: A known concentration of Risperidone-D6 (internal standard) is added

to the biological sample (e.g., plasma). The analytes and the internal standard are then

extracted using techniques like solid-phase extraction (SPE) or liquid-liquid extraction to

remove interfering substances.[12]

Chromatographic Separation: The extracted sample is injected into a high-performance liquid

chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system.

Separation is typically achieved on a C18 reversed-phase column with a mobile phase

consisting of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer.[13]

[15]

Mass Spectrometric Detection: The eluent from the chromatography column is introduced

into a tandem mass spectrometer, usually equipped with an electrospray ionization (ESI)

source operating in positive ion mode. The instrument is set to monitor specific precursor-to-

product ion transitions for both Risperidone (e.g., m/z 411.3 → 191.1) and Risperidone-D6.

[14]

Quantification: The concentration of Risperidone in the original sample is determined by

calculating the ratio of the peak area of the analyte to the peak area of the internal standard

(Risperidone-D6) and comparing this ratio to a standard calibration curve.[13] The validated

concentration range for such methods can be as low as 0.100 ng/mL up to 250 ng/mL.[12]
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Caption: General workflow for the quantification of Risperidone using Risperidone-D6 in an

LC-MS/MS assay.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While primarily used as a standard in MS, the synthesis and characterization of Risperidone-
D6 itself rely on NMR spectroscopy to confirm the identity, purity, and precise location of the

deuterium labels.[16] ¹H-NMR and ¹³C-NMR spectra are compared against the non-deuterated

Risperidone standard to verify the successful isotopic labeling.[16][17] Researchers have also

used ¹H and ¹⁹F NMR to study the motional dynamics and diffusion behavior of Risperidone.

[18]

Methodology:

Sample Preparation: A small amount of the synthesized Risperidone-D6 is dissolved in a

deuterated solvent, such as DMSO-d6.[17][19]

Data Acquisition: ¹H-NMR spectra are recorded. The absence or significant reduction of

proton signals at the specific deuterated positions, along with the characteristic shifts of the

remaining protons, confirms the structure.[17]

Analysis: Comparison with the ¹H-NMR spectrum of standard Risperidone allows for

unambiguous confirmation of deuteration. For example, the signal corresponding to the

methyl protons would be absent or greatly diminished in the Risperidone-D6 spectrum.

Conclusion
Risperidone-D6 is an indispensable tool in modern pharmaceutical analysis and drug

development. Its well-defined chemical structure and properties make it the preferred internal

standard for robust and reliable quantification of Risperidone in complex biological samples.

The detailed experimental protocols, particularly LC-MS/MS, underscore its critical role in

pharmacokinetic, bioequivalence, and therapeutic drug monitoring studies, ultimately

contributing to the safe and effective use of Risperidone in clinical practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Risperidone-D6:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1488236#risperidone-d6-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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